Cas no 18107-01-2 (1H-Benzimidazole,2-(3-pyridazinyl)-)

• Product name: 1H-Benzimidazole,2-(3-pyridazinyl)-
• CAS No: 18107-01-2
• MF: C₁₁H₈N₄
• MW: 196.20802
• CID: 122779
• PubChem ID: 21816958

1H-Benzimidazole,2-(3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-(3-pyridazinyl)-
• Benzimidazole, 2-(3-pyridazinyl)- (8CI)
• SCHEMBL11783200
• 2-(Pyridazin-3-yl)-1H-benzo[d]imidazole
• 2-pyridazin-3-yl-1H-benzimidazole
• 18107-01-2

• Inchi： InChI=1S/C11H8N4/c1-2-5-9-8(4-1)13-11(14-9)10-6-3-7-12-15-10/h1-7H,(H,13,14)
• InChI Key： STFAIIPJMDVFPY-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C2NC3C=CC=CC=3N=2)N=1

Computed Properties

• Exact Mass: 196.07504
• Monoisotopic Mass: 196.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 54.46